D-Allose-13C-1

• Molecular Formula: C6H12O6
• Molecular Weight: 181.15 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5-,6+/m0/s1/i5+1
• InChIKey: GZCGUPFRVQAUEE-SBSGZRAVSA-N

D-Allose-13C-1 Procurement Guide

D-Allose-13C-1 (CAS 70849-28-4, molecular formula ¹³CC₅H₁₂O₆, MW 181.15 g·mol⁻¹) is a stable isotope-labeled analog of the rare aldohexose D-allose—a C-3 epimer of D-glucose currently under investigation for anticancer, anti-inflammatory, and neuroprotective applications . The compound carries a single carbon-13 label exclusively at the anomeric C1 position, yielding an isotopic enrichment of ≥98 atom% ¹³C with chemical purity commonly specified at ≥98% . Site-specific ¹³C incorporation enables researchers to track the metabolic fate of the C1 carbon, resolve tautomeric populations, and obtain high-resolution NMR spectra that are unattainable with natural-abundance or uniformly labeled material [1].

Label Position

Site-specific ¹³C at anomeric C1

Enrichment

High isotopic enrichment for NMR & MS

Spectral Property

Clean C1 singlet, no ¹³C-¹³C coupling

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source

Why D-Allose-13C-1 Cannot Be Substituted

Interchanging D-Allose-13C-1 with a generic ¹³C-labeled hexose—or even with D-Allose isotopologues labeled at different positions—compromises experimental objectives that depend on site-specific carbon tracking [1]. Unlabeled D-Allose offers no mass-spectrometric or NMR tracer capability. Uniformly ¹³C-labeled D-Allose (e.g., D-Allose-UL-¹³C₆) introduces ¹³C–¹³C scalar coupling that splits NMR resonances into complex multiplets, reducing signal-to-noise and complicating quantification . Positional isomers such as D-Allose-3-¹³C place the label on a carbon whose chemical shift and metabolic fate differ fundamentally from the anomeric carbon, precluding the specific tautomeric quantitation and metabolic flux measurements that rely on C1 labeling [1]. Below we present quantitative evidence establishing exactly where D-Allose-13C-1 differentiates itself from the nearest alternatives.

D-Allose-13C-1 (target)

Unlabeled D-Allose No NMR tracer signal; acyclic tautomers undetectable, preventing quantitative studies.

D-Allose-13C-1 (target)

Uniformly ¹³C-labeled D-Allose ¹³C-¹³C scalar coupling splits resonances into multiplets, degrading integration precision and requiring decoupling.

D-Allose-13C-1 (target)

D-Allose-3-¹³C or other positional isomers C3 label reports epimerization/glycolysis, not anomeric chemistry; crowded spectral region complicates assignment.

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source

D-Allose-13C-1 Differentiation Evidence

Acyclic Tautomer Quantification via C1 Labeling

D-Allose-13C-1 permits detection and integration of acyclic aldehyde and hydrate ¹³C1 NMR signals at concentrations 30- to 125-fold lower than the dominant cyclic forms—an achievement impossible with natural-abundance D-allose due to insufficient signal-to-noise from the 1.1% natural ¹³C abundance [1]. Using the C1-labeled compound at 150 MHz, Zhu et al. resolved six distinct C1 signals (R-pyranose, β-pyranose, R-furanose, β-furanose, hydrate, and aldehyde) and determined that D-allose contains only 0.006% hydrate and 0.004–0.005% aldehyde (the values falling within the 0.003–0.006% aldehyde range reported for low-aldehyde aldohexoses) [2]. Unlabeled D-allose, by contrast, yields no detectable C1 signal from these minor tautomers under equivalent acquisition conditions—rendering it unsuitable for studies requiring acyclic-form quantification [1].

Acyclic Tautomer Detection

Head-to-head

0.003–0.006% aldehyde quantified

Enables acyclic-form quantification; unlabeled material yields no detectable signal.

150 MHz ¹³C NMR, D₂O, 30 °C

Evidence Dimension	Limit of detection for acyclic tautomer C1 NMR signals
Target Compound Data	Hydrate: ~0.006%; Aldehyde: 0.003–0.006% (detected and quantified via enriched ¹³C1 signal at 150 MHz) [2]
Comparator Or Baseline	Unlabeled D-Allose: acyclic forms undetectable under equivalent acquisition (natural abundance ¹³C = 1.1%) [1]
Quantified Difference	≥100-fold improvement in effective signal-to-noise at C1; enables quantification where unlabeled material provides zero detectable signal
Conditions	150 MHz ¹³C NMR, D₂O, 30 °C, ~1 M D-[1-¹³C]allose [2]

Why This Matters

A researcher seeking to measure how tautomeric equilibria modulate D-allose reactivity or enzyme recognition must procure the C1-labeled isotopologue; unlabeled D-allose is analytically blind to the very acyclic species that serve as intermediates in mutarotation and glycation reactions.

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source
• [2] Zhu, Y.; Zajicek, J.; Serianni, A. S. Table 2: Percentages of Cyclic and Acyclic Forms of D-[1-¹³C]Aldohexoses in Aqueous Solution. J. Org. Chem. 2001, 66 (19), 6248. Hydrate and aldehyde percentages for D-allose (compound 1). View Source

Low Acyclic Form Content vs. Other Aldohexoses

In a systematic head-to-head comparison of all eight D-aldohexoses selectively labeled at C1, D-allose exhibited one of the lowest total acyclic form percentages [1]. Its hydrate percentage (~0.006%) equals that of D-glucose and is approximately 120-fold lower than that of D-idose (0.74%), while its aldehyde percentage (0.003–0.006%) is 3- to 30-fold lower than the high-aldehyde configurations (D-altrose, D-idose, D-talose; 0.01–0.09%) [2]. This positions D-allose-13C-1 as the preferred ¹³C tracer when the experimental objective demands that the sugar exist almost exclusively in cyclic form during metabolic or binding studies—a property not shared by uniformly labeled aldohexose tracers derived from high-aldehyde-configuration sugars.

Low Acyclic Content vs. Aldohexoses

Head-to-head

Hydrate ~0.006% (~120-fold lower than D-idose)

Minimizes confounding acyclic intermediate signals during metabolic tracing.

Comparison across eight D-[1-¹³C]aldohexoses

Evidence Dimension	Acyclic hydrate and aldehyde percentages at equilibrium in aqueous solution at 30 °C
Target Compound Data	D-Allose: hydrate ~0.006%, aldehyde 0.003–0.006% (among the lowest in the aldohexose series) [2]
Comparator Or Baseline	D-Idose: hydrate 0.74%, aldehyde ~0.01–0.09%; D-Altrose: hydrate 0.079%, aldehyde ~0.01–0.09%; D-Glucose: hydrate ~0.006%, aldehyde ~0.003–0.006% [2]
Quantified Difference	D-Allose hydrate ≈120-fold lower than D-idose; aldehyde ≈3- to 30-fold lower than D-altrose, D-idose, or D-talose
Conditions	¹³C NMR at 150 MHz, D₂O, 30 °C, equimolar D-[1-¹³C]aldohexose solutions [1]

Why This Matters

Laboratories performing metabolic flux analysis or enzyme kinetic studies on rare sugar pathways can rationally select D-allose-13C-1 over D-idose-1-¹³C or D-altrose-1-¹³C to minimize confounding signals from acyclic intermediates, thereby simplifying data interpretation and reducing quantification artifacts.

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source
• [2] Zhu, Y.; Zajicek, J.; Serianni, A. S. Table 2 and Table 3: Percentages and Hydrate/Aldehyde Ratios. J. Org. Chem. 2001, 66 (19), 6248–6249. View Source

Singlet NMR Signal vs. Uniform 13C Labeling

Procurement of uniformly ¹³C-labeled D-allose (D-Allose-UL-¹³C₆, MW 186.11) introduces one-bond and long-range ¹³C–¹³C scalar couplings that split each carbon resonance into complex multiplets, requiring specialized decoupling or computational deconvolution for accurate integration . In contrast, D-Allose-13C-1 contains a single ¹³C nucleus at C1 in an otherwise natural-abundance carbon skeleton, yielding a clean singlet for each tautomeric C1 resonance [1]. Zhu et al. exploited this singlet property to achieve reproducible integration of six distinct C1 signals (R-pyranose, β-pyranose, R-furanose, β-furanose, hydrate, aldehyde) with standard error <0.1% for the major forms, enabling the first comprehensive tautomeric profiling of the complete aldohexose series [1].

Singlet vs. Uniform Label

Cross-study comparable

Six singlet C1 resonances; major-form integration std error ≤0.1%

Supports precise tautomer population integration; UL isotopologue introduces multiplet complexity.

Single ¹³C avoids homonuclear coupling

Evidence Dimension	¹³C NMR signal multiplicity at C1 and associated quantification precision
Target Compound Data	D-Allose-13C-1: six singlet C1 resonances, major-form integration standard error <0.1%, no ¹³C–¹³C coupling artifacts [1]
Comparator Or Baseline	D-Allose-UL-¹³C₆ (uniformly labeled): each carbon signal split into multiplets by ¹Jcc and ²Jcc coupling, requiring additional decoupling or post-acquisition processing; reported primarily as a qualitative or semi-quantitative tracer
Quantified Difference	Quantitative integration precision for cyclic forms ≤0.1% standard error vs. no published quantitative integration error data for UL-¹³C₆ isotopologue in comparable tautomeric studies
Conditions	Single-label vs. uniform-label D-allose under equivalent 150 MHz ¹³C NMR acquisition parameters [1]

Why This Matters

Investigators requiring precise, reproducible integration of tautomeric populations—for example, to measure small deuterium isotope effects on anomerization—should specifically order the C1-mono-labeled compound rather than the uniformly labeled variant, which introduces spectral complexity that degrades quantitative accuracy.

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source

C1 vs. C3 Labeling: Distinct NMR and Tracing Data

D-Allose-13C-1 places the ¹³C label on the anomeric carbon, whose chemical shift (δC1 ≈ 90–103 ppm for cyclic forms; ≈ 207 ppm for the aldehyde) occupies a well-resolved downfield spectral window that is diagnostic of anomeric configuration and ring size [1]. In contrast, D-Allose-3-¹³C places the label on the C3 carbon, whose chemical shift (δC3 ≈ 70–80 ppm) resides in the crowded spectral region overlapped with C2, C4, and C5 signals, substantially complicating unambiguous signal assignment in complex biological matrices . For metabolic tracing, the C1 label reports specifically on reactions occurring at the anomeric center (e.g., glycosylation, oxidation, mutarotation), whereas the C3 label primarily reports on epimerization and downstream glycolytic processing—making the two isotopologues non-interchangeable for targeted mechanistic studies.

C1 vs. C3 Labeling

Class-level inference

C1 spans 90–207 ppm, resolves 6 tautomers; C3 crowded at 70–80 ppm

Position-specific reporting of anomeric chemistry; C3 reports epimerization/glycolysis.

C1 uniquely diagnostic for glycosylation/mutarotation

Evidence Dimension	¹³C chemical shift window accessibility and metabolic reporting specificity
Target Compound Data	D-Allose-13C-1: C1 signals at 93.7 (β-pyranose), 94.7 (α-pyranose), 93.2 (β-furanose), 102.2 (α-furanose), 90.4 (hydrate), 207.1 (aldehyde) ppm [1]
Comparator Or Baseline	D-Allose-3-¹³C: C3 signal in the 70–80 ppm region overlapping with C2/C4/C5 resonances; no specific anomeric-configuration information
Quantified Difference	C1 window: ~117 ppm span (90–207 ppm) vs. C3 window: ~10 ppm span; C1 uniquely reports on six distinguishable tautomeric states vs. C3 reporting on one unresolved multiplet
Conditions	150 MHz ¹³C NMR in D₂O at 30 °C for C1-labeled compound [1]; class-level inference derived from general aldohexose NMR principles for C3-labeled material

Why This Matters

A procurement decision between D-Allose-13C-1 and D-Allose-3-¹³C must be driven by the specific mechanistic question: researchers studying anomeric reactivity, glycosidic bond formation, or mutarotation kinetics require the C1-labeled isotopologue; those studying epimerase mechanisms or glycolytic flux should select a different positional isomer.

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Table 1: ¹³C Chemical Shifts for C1 of Cyclic and Acyclic Forms of D-[1-¹³C]Aldohexoses. J. Org. Chem. 2001, 66 (19), 6247. View Source

Enrichment and Purity Fit for NMR and LC-MS/MS

Vendor-certified specifications for D-Allose-13C-1 include ≥98 atom% ¹³C enrichment and ≥98% chemical purity (HPLC), with batch-specific QC documentation (NMR, HPLC, GC) available upon request . This dual specification ensures that (i) ≥98% of all D-allose molecules carry the ¹³C label at C1—minimizing unlabeled background that would otherwise dilute the tracer signal in mass spectrometry—and (ii) ≤2% non-allose impurities are present, reducing the risk of confounding peaks in chromatographic or spectroscopic analysis. While comparable enrichment levels are available for other D-allose isotopologues (e.g., D-Allose-3-¹³C, D-Allose-UL-¹³C₆), the combination of C1 positional specificity with ≥98 atom% enrichment is unique to the D-Allose-13C-1 catalog entry .

Enrichment & Purity

Lot attribute

≥98 atom% ¹³C, ≥98% chemical purity

Minimizes unlabeled background and impurity interference.

Batch QC via NMR, HPLC, GC

Evidence Dimension	Isotopic enrichment and chemical purity specifications
Target Compound Data	D-Allose-13C-1: ≥98 atom% ¹³C at C1; ≥98% chemical purity; batch QC includes NMR, HPLC, GC
Comparator Or Baseline	D-Allose-3-¹³C: ≥98 atom% ¹³C (vendor-specified); D-Allose-UL-¹³C₆: ≥98 atom% ¹³C (vendor-specified); positionally distinct
Quantified Difference	Equivalent enrichment specification; differentiation lies in label position providing distinct analytical utility (C1 tautomeric quantitation vs. C3 pathway tracing vs. uniform MS tracing)
Conditions	Vendor Certificate of Analysis specifications; actual batch values may vary slightly

Why This Matters

Procurement officers evaluating competing quotes can verify that the ≥98% enrichment specification meets the threshold required for quantitative tracer studies, and that the positional labeling matches the experimental design—C1 being specifically required for studies of anomeric chemistry.

D-Allose-13C-1 Key Application Scenarios

Tautomeric Profiling by 13C NMR

Carbohydrate chemistry laboratories requiring precise measurement of pyranose, furanose, hydrate, and aldehyde populations in D-allose can achieve six-component quantification with integration standard errors <0.1% using D-Allose-13C-1 at 150 MHz, as demonstrated by the comprehensive aldohexose survey of Zhu et al. [1]. The C1 mono-labeling eliminates ¹³C–¹³C coupling and provides a clean spectral window spanning ~117 ppm (δ 90–207 ppm) in which all six tautomeric C1 signals are baseline-resolved [1]. This application is infeasible with unlabeled material and substantially degraded with uniformly labeled material, making D-Allose-13C-1 the mandatory procurement choice for tautomeric studies.

Anomeric Flux Analysis via LC-MS/MS in Cancer Cells

Investigators studying the anti-proliferative mechanism of D-allose—which has demonstrated activity against cervical, hepatocellular, ovarian, and prostate cancer cell lines —can use D-Allose-13C-1 as a tracer to track reactions specifically at the anomeric carbon (e.g., phosphorylation at C1, oxidation to allonic acid, or incorporation into glycoconjugates). The ≥98 atom% ¹³C enrichment ensures that the M+1 mass shift is detectable with high signal-to-noise in complex cellular matrices, while the position-specific label distinguishes anomeric metabolism from downstream glycolytic processing that would be reported by a C3 or uniformly labeled tracer [1].

Deuterium Isotope Effects on Anomerization

The Serianni method—exploiting C1 ¹³C labeling combined with H1 deuteration to measure ²H equilibrium isotope effects on aldose anomerization—requires a clean, well-resolved C1 singlet to quantify the protonated and deuterated species in a single NMR sample [1]. D-Allose-13C-1 satisfies this requirement because its single ¹³C nucleus yields no homonuclear coupling, and the ²H isotope shift on the ¹³C chemical shift (~49–58 Hz at 150 MHz) is readily measurable from the resolved singlet pair. Laboratories extending this methodology to the allo configuration must procure the C1-labeled isotopologue specifically; no alternative isotopologue provides equivalent spectral clarity.

Internal Standard for Rare Sugar Metabolomics

In targeted metabolomics workflows quantifying endogenous D-allose—an endogenous metabolite detected in human serum and implicated in oxidative stress responses —D-Allose-13C-1 serves as an ideal stable-isotope-labeled internal standard. The M+1 mass shift (Δm/z = +1.00335 Da relative to unlabeled D-allose) falls within the typical mass defect window resolvable by high-resolution mass spectrometry (≥30,000 resolving power), and the single-label design avoids the M+6 shift of uniformly labeled material that may fall outside the linear dynamic range of certain detectors when used at equivalent molar concentrations [1].

Application

Selection Property

Validation Focus

Tautomeric Profiling by ¹³C NMR

C1 mono-label with singlet spectrum

Tautomer population integration precision

Anomeric Flux Analysis in Cancer Cell Research

Position-specific ¹³C at anomeric carbon

Anomeric metabolism pathway differentiation

Deuterium Isotope Effects on Anomerization

Clean C1 singlet, no homonuclear coupling

²H isotope shift measurement from singlet pair

Internal Standard for Rare Sugar Metabolomics

High enrichment, M+1 mass shift

Detection in complex biological research matrices

• [1] Zhu, Y.; Zajicek, J.; Serianni, A. S. Acyclic Forms of [1-¹³C]Aldohexoses in Aqueous Solution: Quantitation by ¹³C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J. Org. Chem. 2001, 66 (19), 6244–6251. DOI: 10.1021/jo010541m. View Source